6-((5-((3-chlorobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(3-chlorophenyl)methylsulfanyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15ClFN5O2S/c21-13-3-1-2-12(8-13)11-30-20-26-25-17(9-15-10-18(28)24-19(29)23-15)27(20)16-6-4-14(22)5-7-16/h1-8,10H,9,11H2,(H2,23,24,28,29)
• InChI Key: XBGCVSWEARQERU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C20H15ClFN5O2S
• Molecular Weight: 443.9 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives are not detailed in the sources I found.

Scientific Research Applications

Supramolecular Assemblies

Pyrimidine derivatives exhibit potential in forming hydrogen-bonded supramolecular assemblies. For example, Fonari et al. (2004) synthesized novel pyrimidine derivatives that, when co-crystallized with diaza-18-crown-6, formed 2D and 3D networks through extensive hydrogen bonding. These compounds incorporate macrocyclic cations and demonstrate the ability of pyrimidine derivatives to participate in the formation of complex supramolecular structures (Fonari et al., 2004).

Antibacterial Evaluation

Substituted pyrimidines have been evaluated for their antibacterial properties. More et al. (2013) synthesized various thienopyrimidines and tested them for antibacterial activity, highlighting the potential of pyrimidine derivatives in developing new antibacterial agents (More et al., 2013).

Biological Activities

El-Gazzar et al. (2006) prepared thienopyrimidine compounds fused with thiazolo rings, demonstrating significant biological activities including inhibitors of adenosine kinase and anticancer activities. This research underscores the diverse biological applications of pyrimidine derivatives (El-Gazzar et al., 2006).

Electronic and Optical Properties

Ashraf et al. (2019) reported on the synthesis of pyrimidine heterocycle derivatives and their structural, spectral, and computational analysis. These compounds were evaluated for their electronic structures, demonstrating potential applications in material science, particularly in electronic and optoelectronic devices (Ashraf et al., 2019).

Nonlinear Optical Properties

Hussain et al. (2020) focused on the nonlinear optical (NLO) properties of phenyl pyrimidine derivatives, indicating the relevance of such compounds in NLO applications. Their research provides insights into the potential use of pyrimidine derivatives in high-tech optoelectronic applications (Hussain et al., 2020).